Cas no 86549-01-1 (2-Anthracenenonanoicacid, q-oxo-, methyl ester)

• Product Name: 2-Anthracenenonanoicacid, q-oxo-, methyl ester
• CAS No: 86549-01-1
• MF: C₂₄H₂₆O₃
• MW: 362.461447238922
• CID: 723641
• PubChem ID: 135764
• Update Time: 2025-04-19

2-Anthracenenonanoicacid, q-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenenonanoicacid, q-oxo-, methyl ester
• methyl 9-anthracen-2-yl-9-oxononanoate
• methyl-8-(2-anthroyl)octanoate
• M-8-AO
• DTXSID60235659
• AKOS040753033
• 86549-01-1

• Inchi： 1S/C24H26O3/c1-27-24(26)12-6-4-2-3-5-11-23(25)21-14-13-20-15-18-9-7-8-10-19(18)16-22(20)17-21/h7-10,13-17H,2-6,11-12H2,1H3
• InChI Key： FWIDJHQXFRDZQO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=C3C=CC=CC3=CC=2C=1)CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 362.18819469g/mol
• Monoisotopic Mass: 362.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 43.4Ų